Cas no 81770-05-0 (Ethanone, 1-(5-butyl-4,5-dihydro-2-methyl-3-furanyl)-)

• Product name: Ethanone, 1-(5-butyl-4,5-dihydro-2-methyl-3-furanyl)-
• CAS No: 81770-05-0
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 703044
• PubChem ID: 12815036

Ethanone, 1-(5-butyl-4,5-dihydro-2-methyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-butyl-4,5-dihydro-2-methyl-3-furanyl)-
• 1-(2-butyl-5-methyl-2,3-dihydrofuran-4-yl)ethanone
• DTXSID80510551
• 81770-05-0
• 1-(5-BUTYL-2-METHYL-4,5-DIHYDROFURAN-3-YL)ETHANONE
• 1-(5-Butyl-2-methyl-4,5-dihydrofuran-3-yl)ethan-1-one
• 2-methyl-3-acetyl-5-butyl-4,5-dihydrofuran

• Inchi： InChI=1S/C11H18O2/c1-4-5-6-10-7-11(8(2)12)9(3)13-10/h10H,4-7H2,1-3H3
• InChI Key： ADEKQHVMVNINMA-UHFFFAOYSA-N
• SMILES： CCCCC1CC(=C(O1)C)C(=O)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų